Cas no 495417-29-3 (4-Isoxazolecarboxylic acid, 3-(5-chloro-2-methoxyphenyl)-5-methyl-,ethyl ester)
495417-29-3 structure
Product Name:4-Isoxazolecarboxylic acid, 3-(5-chloro-2-methoxyphenyl)-5-methyl-,ethyl ester
CAS No:495417-29-3
MF:C14H14ClNO4
MW:295.718263149261
CID:1524235
PubChem ID:10924416
Update Time:2025-04-21
4-Isoxazolecarboxylic acid, 3-(5-chloro-2-methoxyphenyl)-5-methyl-,ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxylic acid, 3-(5-chloro-2-methoxyphenyl)-5-methyl-,ethyl ester
- DTXSID501166331
- 495417-29-3
- SY337926
- MFCD22372661
- ethyl 3-(5-chloro-2-methoxyphenyl)-5-methylisoxazole-4-carboxylate
- Ethyl 3-(5-chloro-2-methoxyphenyl)-5-methyl-4-isoxazolecarboxylate
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- Inchi: 1S/C14H14ClNO4/c1-4-19-14(17)12-8(2)20-16-13(12)10-7-9(15)5-6-11(10)18-3/h5-7H,4H2,1-3H3
- InChI Key: MEMVMIGLWPPCEG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)C1C(C(=O)OCC)=C(C)ON=1)OC
Computed Properties
- Exact Mass: 295.06122
- Monoisotopic Mass: 295.0611356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- PSA: 61.56
4-Isoxazolecarboxylic acid, 3-(5-chloro-2-methoxyphenyl)-5-methyl-,ethyl ester Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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